4-chloro-N-(2-ethoxyphenyl)benzamide

• IUPAC Name: 4-chloro-N-(2-ethoxyphenyl)benzamide
• InChI: InChI=1S/C15H14ClNO2/c1-2-19-14-6-4-3-5-13(14)17-15(18)11-7-9-12(16)10-8-11/h3-10H,2H2,1H3,(H,17,18)
• InChI Key: IOWQJZGPJKPRCY-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)C2=CC=C(C=C2)Cl
• Molecular Formula: C15H14ClNO2
• Molecular Weight: 275.73 g/mol

Description

4-chloro-N-(2-ethoxyphenyl)benzamide is a chemical compound that has gained interest in the scientific community due to its potential applications in various fields. It is a white crystalline powder that is soluble in organic solvents and has a molecular formula of C15H14ClNO2.

Mechanism of Action

The mechanism of action of 4-chloro-N-(2-ethoxyphenyl)benzamide is not fully understood, but it is believed to exert its pharmacological effects by inhibiting the activity of COX-2, an enzyme that is involved in the production of prostaglandins, which are mediators of inflammation and pain. By inhibiting COX-2, 4-chloro-N-(2-ethoxyphenyl)benzamide could reduce the production of prostaglandins and thus alleviate inflammation and pain.
Biochemical and Physiological Effects:
Studies have shown that 4-chloro-N-(2-ethoxyphenyl)benzamide can reduce inflammation and pain in animal models of rheumatoid arthritis and acute inflammation. It has also been shown to inhibit the growth of cancer cells in vitro and in vivo. However, more research is needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One of the advantages of 4-chloro-N-(2-ethoxyphenyl)benzamide is its relatively simple synthesis method, which makes it easily accessible for research purposes. It is also a stable compound that can be stored for long periods of time. However, one limitation of this compound is its low solubility in aqueous solutions, which can make it difficult to work with in certain experiments.

Future Directions

There are several potential future directions for research on 4-chloro-N-(2-ethoxyphenyl)benzamide. One area of interest is its potential as a COX-2 inhibitor for the treatment of inflammatory diseases. Another area of interest is its potential as an anticancer agent, as it has shown promising results in inhibiting the growth of cancer cells. Additionally, more research is needed to fully understand the biochemical and physiological effects of this compound and its potential applications in various fields.

Synthesis Methods

The synthesis of 4-chloro-N-(2-ethoxyphenyl)benzamide involves the reaction of 4-chlorobenzoic acid with 2-ethoxyaniline in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction takes place under reflux in a suitable solvent such as dichloromethane or tetrahydrofuran (THF) and yields the desired product in good to excellent yields.

Scientific Research Applications

4-chloro-N-(2-ethoxyphenyl)benzamide has potential applications in various fields such as medicinal chemistry, biochemistry, and pharmacology. It has been reported to possess anti-inflammatory, analgesic, and antitumor activities. It has also been studied for its potential use as a COX-2 inhibitor, which could make it a promising drug candidate for the treatment of various inflammatory diseases.